Cas no 1806895-80-6 (4-Chloro-3-(chloromethyl)-6-(difluoromethyl)-2-nitropyridine)

• Product Name: 4-Chloro-3-(chloromethyl)-6-(difluoromethyl)-2-nitropyridine
• CAS No: 1806895-80-6
• MF: C₇H₄Cl₂F₂N₂O₂
• MW: 257.021666526794
• CID: 4808351
• Update Time: 2025-10-29

4-Chloro-3-(chloromethyl)-6-(difluoromethyl)-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-(chloromethyl)-6-(difluoromethyl)-2-nitropyridine

• Inchi： 1S/C7H4Cl2F2N2O2/c8-2-3-4(9)1-5(6(10)11)12-7(3)13(14)15/h1,6H,2H2
• InChI Key： QVHYRVUDHDOPEF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)F)N=C(C=1CCl)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 2.7
• Topological Polar Surface Area: 58.7

Additional information on 4-Chloro-3-(chloromethyl)-6-(difluoromethyl)-2-nitropyridine

Comprehensive Analysis of 4-Chloro-3-(chloromethyl)-6-(difluoromethyl)-2-nitropyridine (CAS No. 1806895-80-6)

4-Chloro-3-(chloromethyl)-6-(difluoromethyl)-2-nitropyridine (CAS No. 1806895-80-6) is a highly specialized chemical compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries. This compound, often referred to by its CAS number 1806895-80-6, is a derivative of pyridine, a heterocyclic aromatic organic compound. The presence of multiple functional groups, including chloro, chloromethyl, difluoromethyl, and nitro, makes it a versatile intermediate in organic synthesis.

One of the most searched questions related to this compound is: "What are the applications of 4-Chloro-3-(chloromethyl)-6-(difluoromethyl)-2-nitropyridine?" Researchers and industry professionals are particularly interested in its role in the development of agrochemicals and pharmaceuticals. The difluoromethyl group, for instance, is known for its ability to enhance the biological activity of molecules, making this compound a valuable candidate for drug discovery and crop protection formulations.

In the context of sustainable chemistry, another trending topic, 4-Chloro-3-(chloromethyl)-6-(difluoromethyl)-2-nitropyridine is being explored for its potential in green synthesis methods. With the increasing demand for eco-friendly chemical processes, this compound's reactivity and selectivity are being studied to minimize waste and reduce energy consumption. Keywords like "green synthesis of nitropyridine derivatives" and "sustainable agrochemical intermediates" are frequently associated with this compound in academic and industrial discussions.

The nitro group in 4-Chloro-3-(chloromethyl)-6-(difluoromethyl)-2-nitropyridine is another focal point for researchers. It is often investigated for its role in redox reactions and as a precursor for amino derivatives. This has led to a surge in searches for terms like "nitropyridine redox chemistry" and "nitro to amino conversion in pyridines." Such queries reflect the growing interest in leveraging this compound's properties for advanced material science and catalytic applications.

From a structural perspective, the compound's chloromethyl and chloro substituents contribute to its electrophilic character, making it a useful building block for cross-coupling reactions. This has prompted inquiries like "How to functionalize chloromethyl-substituted pyridines?" and "Palladium-catalyzed reactions with nitropyridines." These questions highlight the compound's relevance in modern synthetic chemistry, particularly in the development of novel polymers and functional materials.

Another area of interest is the stability and storage conditions of CAS No. 1806895-80-6. Users often search for "shelf life of nitropyridine derivatives" and "handling precautions for chloromethyl compounds." While the compound is stable under standard conditions, proper storage in cool, dry environments is recommended to maintain its integrity over time. This aligns with broader industry trends toward safer and more efficient chemical management practices.

In summary, 4-Chloro-3-(chloromethyl)-6-(difluoromethyl)-2-nitropyridine (CAS No. 1806895-80-6) is a multifaceted compound with significant potential in agrochemicals, pharmaceuticals, and material science. Its unique combination of functional groups and reactivity profiles makes it a subject of ongoing research and innovation. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry.